Cas no 2137787-81-4 (Isoquinoline, 1,4-dibromo-5-methyl-)
Isoquinoline, 1,4-dibromo-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 1,4-dibromo-5-methyl-
-
- Inchi: 1S/C10H7Br2N/c1-6-3-2-4-7-9(6)8(11)5-13-10(7)12/h2-5H,1H3
- InChI Key: FDGDXZIBDHHCNI-UHFFFAOYSA-N
- SMILES: C1(Br)C2=C(C(C)=CC=C2)C(Br)=CN=1
Isoquinoline, 1,4-dibromo-5-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-398124-0.05g |
1,4-dibromo-5-methylisoquinoline |
2137787-81-4 | 0.05g |
$744.0 | 2023-03-02 | ||
| Enamine | EN300-398124-0.1g |
1,4-dibromo-5-methylisoquinoline |
2137787-81-4 | 0.1g |
$779.0 | 2023-03-02 | ||
| Enamine | EN300-398124-0.25g |
1,4-dibromo-5-methylisoquinoline |
2137787-81-4 | 0.25g |
$814.0 | 2023-03-02 | ||
| Enamine | EN300-398124-0.5g |
1,4-dibromo-5-methylisoquinoline |
2137787-81-4 | 0.5g |
$849.0 | 2023-03-02 | ||
| Enamine | EN300-398124-1.0g |
1,4-dibromo-5-methylisoquinoline |
2137787-81-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-398124-2.5g |
1,4-dibromo-5-methylisoquinoline |
2137787-81-4 | 2.5g |
$1735.0 | 2023-03-02 | ||
| Enamine | EN300-398124-5.0g |
1,4-dibromo-5-methylisoquinoline |
2137787-81-4 | 5.0g |
$2566.0 | 2023-03-02 | ||
| Enamine | EN300-398124-10.0g |
1,4-dibromo-5-methylisoquinoline |
2137787-81-4 | 10.0g |
$3807.0 | 2023-03-02 |
Isoquinoline, 1,4-dibromo-5-methyl- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on Isoquinoline, 1,4-dibromo-5-methyl-
Recent Advances in the Study of Isoquinoline, 1,4-dibromo-5-methyl- (CAS: 2137787-81-4) in Chemical Biology and Pharmaceutical Research
Isoquinoline derivatives have long been recognized for their significant pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. Among these, the compound 1,4-dibromo-5-methylisoquinoline (CAS: 2137787-81-4) has recently garnered attention due to its unique chemical structure and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the efficient synthetic routes for 1,4-dibromo-5-methylisoquinoline, emphasizing its role as a versatile intermediate in organic synthesis. Researchers have employed palladium-catalyzed cross-coupling reactions to functionalize the isoquinoline core, enabling the creation of diverse derivatives with enhanced biological activity. These synthetic advancements are crucial for the development of new drug candidates targeting various diseases, including cancer and infectious diseases.
In terms of biological activity, preliminary in vitro studies have demonstrated that 1,4-dibromo-5-methylisoquinoline exhibits promising cytotoxicity against several cancer cell lines, including breast and lung cancer. Mechanistic studies suggest that the compound induces apoptosis through the activation of caspase-dependent pathways. Additionally, its antimicrobial properties have been explored, showing efficacy against drug-resistant bacterial strains, which underscores its potential as a lead compound for antibiotic development.
The pharmacological potential of 1,4-dibromo-5-methylisoquinoline is further supported by computational studies, which predict favorable binding affinities to key biological targets, such as DNA topoisomerases and bacterial efflux pumps. These findings provide a strong foundation for future in vivo studies and clinical trials, although challenges related to bioavailability and toxicity remain to be addressed.
In conclusion, 1,4-dibromo-5-methylisoquinoline (CAS: 2137787-81-4) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Continued research into its synthetic modifications and mechanistic insights will be essential for unlocking its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and pharmaceutical sciences.
2137787-81-4 (Isoquinoline, 1,4-dibromo-5-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)